4-(1-Chloroethyl)benzoic acid
Overview
Description
4-(1-Chloroethyl)benzoic acid, also known as p-(1-chloroethyl)benzoic acid or p-CEBA, is a chemical compound that belongs to the class of benzoic acid derivatives. It has been widely used in scientific research for its potential therapeutic applications in cancer treatment.
Mechanism of Action
The exact mechanism of action of 4-(1-Chloroethyl)benzoic acid is not fully understood. However, it is believed to work by activating the p53 tumor suppressor pathway, which is responsible for regulating cell growth and preventing the formation of tumors. It also inhibits the expression of anti-apoptotic proteins, which are responsible for preventing apoptosis in cancer cells.
Biochemical and Physiological Effects
4-(1-Chloroethyl)benzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade, a series of enzymatic reactions that lead to programmed cell death. It also inhibits the expression of anti-apoptotic proteins, such as Bcl-2 and Bcl-xL, which are responsible for preventing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(1-Chloroethyl)benzoic acid in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. This makes it a promising candidate for cancer treatment. However, one of the limitations of using 4-(1-Chloroethyl)benzoic acid is its potential toxicity, which can limit its use in clinical settings.
Future Directions
There are several future directions for research on 4-(1-Chloroethyl)benzoic acid. One area of research is the development of more effective and less toxic derivatives of the compound. Another area of research is the identification of biomarkers that can predict the response of cancer cells to 4-(1-Chloroethyl)benzoic acid. Finally, research is needed to determine the optimal dosage and treatment regimen for the compound in clinical settings.
Conclusion
In conclusion, 4-(1-Chloroethyl)benzoic acid is a promising compound for cancer treatment. It has been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting angiogenesis. However, more research is needed to fully understand its mechanism of action and to develop more effective and less toxic derivatives of the compound.
Scientific Research Applications
4-(1-Chloroethyl)benzoic acid has been studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It works by inducing apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for the growth and spread of cancer cells.
properties
IUPAC Name |
4-(1-chloroethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHULDDBTDXXTMN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-Chloroethyl)benzoic acid | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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